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Compound of Interest

Compound Name: HKOCI-4m

Cat. No.: B8136123

Audience: Researchers, scientists, and drug development professionals.

Introduction

HKOCI-4m is a mitochondria-targeting fluorescent probe designed for the selective detection of
hypochlorous acid (HOCI), a key reactive oxygen species (ROS) implicated in various
physiological and pathological processes. Based on a rhodol scaffold, HKOCI-4m operates via
a HOCI-mediated O-dearylation reaction, leading to a robust "turn-on" fluorescent response. Its
cationic triphenylphosphonium moiety facilitates its accumulation within the mitochondria,
enabling the specific monitoring of mitochondrial HOCI production in living cells. These
characteristics make HKOCI-4m a valuable tool for investigating the role of mitochondrial
oxidative stress in fields such as immunology, neurobiology, and cancer research.[1][2]

Probe Specifications

The spectral and chemical properties of HKOCI-4m are summarized below. Data for the parent
compound HKOCI-4 is included for reference.
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Property Value Reference
Probe Name HKOCI-4m [1112]
Target Analyte Hypochlorous Acid (HOCI) [1]
Subcellular Targeting Mitochondria

Excitation Wavelength ~530 nm

Emission Wavelength ~557 nm

Stock Solution Solvent Dimethyl sulfoxide (DMSO)

Typical Working Conc. 5-10uM

Mechanism of Action HOCI-induced O-dearylation

Data Presentation
Selectivity of HKOCI-4 (Parent Compound)

The fluorescence response of HKOCI-4 (5 uM) was tested against various reactive oxygen
species (ROS) and reactive nitrogen species (RNS) to ensure its high selectivity for HOCI. The
data demonstrates a significant fluorescence enhancement only upon the addition of HOCI.
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Species (Concentration) Relative Fluorescence Intensity
HKOCI-4 alone 1.0

HOCI (5 pM) ~120.0

H202 (100 pM) ~1.5

TBHP (100 pM) ~1.2

Oz~ (100 pM) ~1.8

NO (100 uM) ~1.1

ONOO- (10 pM) ~25

-OH (100 pM) ~2.0

ROO" (100 pM) ~1.3

Cytotoxicity of HKOCI-4 (Parent Compound)

The cytotoxicity of the parent probe HKOCI-4 was evaluated in RAW264.7 macrophage cells
using a standard MTT assay after 24 hours of incubation. The results indicate minimal toxicity
at and above the typical working concentrations, ensuring that the probe does not significantly
impact cell health during imaging experiments.

HKOCI-4 Concentration (pM) Cell Viability (%)
0 100
1 ~98
5 ~96
10 ~95
20 ~92

Experimental Protocols & Workflows
Signaling Pathway for PMA-Induced HOCI Production
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Phorbol 12-myristate 13-acetate (PMA) is a potent activator of Protein Kinase C (PKC). In
macrophages, PKC activation initiates a signaling cascade that leads to the assembly and
activation of the NADPH oxidase (NOX) complex on the mitochondrial membrane. This
complex generates superoxide (O27), which is then dismutated to hydrogen peroxide (H202).
Subsequently, the enzyme myeloperoxidase (MPO), present in mitochondria, utilizes H202 and
chloride ions (CI~) to produce hypochlorous acid (HOCI).

aaaaaaaaa NADPH Oxidase produces dismutation
(NOX) Complex

Hydrogen Peroxide (Hz0z)

Hypochlorous Acid
(Hocl)

Click to download full resolution via product page

Caption: PMA-induced signaling cascade leading to mitochondrial HOCI production in
macrophages.

Experimental Workflow for HKOCI-4m Imaging

The overall workflow for detecting mitochondrial HOCI involves cell culture, stimulation to
induce HOCI production, staining with HKOCI-4m and a co-localizing mitochondrial dye,
followed by confocal imaging and data analysis.
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Preparation

Culture RAW264.7 Cells
on coverslips

Prepare Reagents:
HKOCI-4m stock (DMSO)
MitoTracker Green stock (DMSO)
PMA solution

/
~

o
-

Experiment

Induce HOCI Production:
Treat cells with PMA
(e.g., 1 pg/mL for 30 min)

'

Stain Cells:
Incubate with HKOCI-4m (10 uM)
& MitoTracker Green (100 nM)
for 30 min

S /)
4 )

Data Acquisit%on & Analysis

Wash cells with PBS

'

Mount coverslips for imaging

'

Confocal Microscopy:
Acquire images in both channels

'

Image Analysis:
Quantify fluorescence intensity
in mitochondria

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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